Cas no 670275-03-3 (Benzenemethanol,5-[[4-methoxy-3-(phenylmethoxy)phenyl]methoxy]-2-nitro-)

• Product Name: Benzenemethanol,5-[[4-methoxy-3-(phenylmethoxy)phenyl]methoxy]-2-nitro-
• CAS No: 670275-03-3
• MF: C₂₂H₂₁NO₆
• MW: 395.405246496201
• CID: 1713581
• Update Time: 2024-08-31

Benzenemethanol,5-[[4-methoxy-3-(phenylmethoxy)phenyl]methoxy]-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,5-[[4-methoxy-3-(phenylmethoxy)phenyl]methoxy]-2-nitro-
• Benzenemethanol, 5-[[4-methoxy-3-(phenylmethoxy)phenyl]methoxy]-2-nitro-

• Inchi： 1S/C22H21NO6/c1-27-21-10-7-17(11-22(21)29-14-16-5-3-2-4-6-16)15-28-19-8-9-20(23(25)26)18(12-19)13-24/h2-12,24H,13-15H2,1H3
• InChI Key： AAHPOUZTGJBLJT-UHFFFAOYSA-N
• SMILES： C1(CO)=CC(OCC2=CC=C(OC)C(OCC3=CC=CC=C3)=C2)=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 395.13693

Experimental Properties

• Density: 1.281±0.06 g/cm3(Predicted)
• Boiling Point: 592.0±45.0 °C(Predicted)
• PSA: 91.06
• pka: 13.82±0.10(Predicted)